Cas no 14419-77-3 (2(1H)-Pyrimidinone-5-t,4-amino- (9CI))

• Product Name: 2(1H)-Pyrimidinone-5-t,4-amino- (9CI)
• CAS No: 14419-77-3
• MF: C₄H₅N₃O
• MW: 113.110109329224
• CID: 169364
• PubChem ID: 6913227
• Update Time: 2025-04-19

2(1H)-Pyrimidinone-5-t,4-amino- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone-5-t,4-amino- (9CI)
• 6-amino-5-tritio-1H-pyrimidin-2-one
• CYTOSINE-5-3H RADIOCHEMICAL PURITY:APPRO X. 95
• 2(1H)-Pyrimidinone-5-t, 4-amino-
• 6-amino(5-~3~H)pyrimidin-2(1H)-one
• Cytosine-5-3H
• Cytosine-5-t
• CYTOSINE-[5-3H], 10-20 CI(370-740 GBQ)/MMOL, HPLC PURIFIED 97%
• 14419-77-3
• DTXSID10162643

• Inchi： 1S/C4H5N3O/c5-3-1-2-6-4(8)7-3/h1-2H,(H3,5,6,7,8)/i1T
• InChI Key： OPTASPLRGRRNAP-CNRUNOGKSA-N
• SMILES： O=C1N=CC([3H])=C(N)N1

Computed Properties

• Exact Mass: 115.05979
• Monoisotopic Mass: 113.051486
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.7
• Topological Polar Surface Area: 67.5

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 67.48

2(1H)-Pyrimidinone-5-t,4-amino- (9CI) Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：-
• Hazardous Material Identification：
• Storage Condition：2-8°C